6-(4-Methoxyphenyl)-4-methyl-2-prop-2-enyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(4-methoxyphenyl)-4-methyl-2-prop-2-enyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H19N5O3/c1-4-9-23-16(24)14-15(20(2)18(23)25)19-17-21(10-11-22(14)17)12-5-7-13(26-3)8-6-12/h4-8H,1,9-11H2,2-3H3
• InChI Key: ROTLJWDDNHZADB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC=C)N3CCN(C3=N2)C4=CC=C(C=C4)OC
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol

Description

The compound is a complex organic molecule that contains an imidazole ring. Imidazole is a five-membered planar ring, which includes two non-adjacent nitrogen atoms. It’s a common component in various biologically active compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions occur. Imidazole rings, in general, can participate in various chemical reactions, especially those involving electrophilic substitution and nucleophilic addition.

Mechanism of Action

The mechanism of action would depend on the biological or chemical processes that the compound is involved in. For instance, many drugs with an imidazole ring work by inhibiting certain enzymes or interacting with various biological targets.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to explore its biological activity, given the prevalence of imidazole rings in biologically active compounds.